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Cat. No.: B15435425 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive literature review of cerium-nickel (Ce-Ni)

intermetallic compounds. It covers their synthesis, crystallographic structure, thermodynamic

properties, and mechanical behavior. Detailed experimental protocols for common synthesis

and characterization techniques are also provided, along with graphical representations of

these workflows.

Introduction to Cerium-Nickel Intermetallics
Cerium-nickel intermetallics are a class of materials formed between the rare-earth element

cerium and the transition metal nickel. These compounds have garnered significant interest

due to their diverse and technologically important properties. Their applications span various

fields, including hydrogen storage, catalysis, and materials for high-temperature applications.

The Ce-Ni binary system is characterized by the formation of several stable intermetallic

phases, each with a unique crystal structure and distinct physical and chemical properties.

Understanding the fundamental aspects of these intermetallics is crucial for the design and

development of new materials with tailored functionalities.

Synthesis of Cerium-Nickel Intermetallics
The synthesis of Ce-Ni intermetallics is typically achieved through high-temperature methods

that allow for the direct reaction of the constituent elements. The choice of synthesis method
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can influence the phase purity, microstructure, and ultimately, the properties of the final

material.

Arc Melting
Arc melting is a widely used technique for the synthesis of Ce-Ni intermetallics. This method

involves melting the stoichiometric amounts of high-purity cerium and nickel under an inert

atmosphere, typically argon, using an electric arc. The high temperatures generated by the arc

ensure the complete melting and mixing of the constituent metals. To ensure homogeneity, the

resulting alloy button is often flipped and remelted multiple times. Subsequent annealing at

elevated temperatures is usually required to promote the formation of the desired intermetallic

phase and to relieve internal stresses.

Other Synthesis Routes
While arc melting is prevalent, other methods such as co-precipitation followed by calcination

and reduction have also been employed for the synthesis of cerium-nickel oxides, which can be

precursors to the intermetallic compounds. Solid-state sintering of multilayered Ce/Ni thin films

is another technique that has been explored.

Crystallographic Properties
The Ce-Ni binary phase diagram reveals the existence of several stable intermetallic

compounds. The crystallographic data for the most common Ce-Ni intermetallics are

summarized in the table below.
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c
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P6/mm

m
191

Hexago

nal
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Thermodynamic Properties
The thermodynamic stability of Ce-Ni intermetallics is a key factor in their formation and

application. The enthalpy of formation is a critical parameter that indicates the energy released

or absorbed during the formation of the compound from its constituent elements.

Compound Enthalpy of Formation (ΔfH)

CeNi₅ -29.1 ± 2.2 kJ/mol of atoms[1][2]

Note: Comprehensive experimental data for the enthalpy of formation of other binary Ce-Ni

intermetallics is limited in the readily available literature. The provided value for CeNi₅ is based

on drop dissolution calorimetry in liquid aluminum.[2]

Mechanical Properties
The mechanical properties of binary Ce-Ni intermetallics are not extensively documented in the

literature. Much of the available data focuses on ternary systems, particularly Al-Ce-Ni alloys,

where these intermetallics act as strengthening phases. First-principles calculations on Al-Ni-
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Ce ternary intermetallic compounds have provided some insights into their elastic properties.[3]

[4]

Compound (in Al-
Ce-Ni system)

Young's Modulus
(E) (GPa)

Bulk Modulus (B)
(GPa)

Shear Modulus (G)
(GPa)

CeAl₂Ni 100.73 86.71 38.55

CeAl₅Ni₂ - - -

CeAlNi₄ - 125.78 -

CeAlNi - - -

CeAl₃Ni₂ 178.15 - 62.53

Ce₄Al₂₃Ni₆ - - -

CeAl₄Ni - - -

Note: The table presents calculated values for ternary compounds and does not represent the

properties of the pure binary Ce-Ni intermetallics.[3][4] Further experimental investigation into

the mechanical properties of the binary phases is needed.

Experimental Protocols
This section provides detailed methodologies for the synthesis and characterization of cerium-

nickel intermetallics.

Synthesis Protocol: Arc Melting
Objective: To synthesize a polycrystalline Ce-Ni intermetallic compound from high-purity

elemental precursors.

Materials and Equipment:

High-purity cerium (≥99.9%) and nickel (≥99.95%) metals

Arc melting furnace with a non-consumable tungsten electrode and a water-cooled copper

hearth
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High-purity argon gas (99.999%)

Vacuum pump

Digital balance

Tube furnace for annealing

Procedure:

Preparation: Weigh the stoichiometric amounts of cerium and nickel required for the desired

intermetallic compound. The total mass of the sample is typically between 5 and 20 grams.

Loading: Place the weighed elements together on the copper hearth of the arc melting

furnace.

Purging: Evacuate the furnace chamber to a pressure of approximately 10⁻³ mbar and then

backfill with high-purity argon. Repeat this process at least three times to ensure an inert

atmosphere.

Melting: Strike an electric arc between the tungsten electrode and the metal charge. The

current is typically set between 80 and 150 A, depending on the sample size. Melt the charge

until a single, well-mixed button is formed.

Homogenization: Turn off the arc and allow the button to solidify. Flip the button over on the

copper hearth and remelt. Repeat this process at least five times to ensure homogeneity.

Annealing: Seal the as-cast button in a quartz tube under a partial pressure of argon. Place

the tube in a furnace and anneal at a specific temperature for an extended period (e.g., 800-

1000 °C for 1-4 weeks) to promote the formation of the desired equilibrium phase. The

specific annealing temperature and duration will depend on the target intermetallic phase as

guided by the Ce-Ni phase diagram.

Cooling: After annealing, cool the sample slowly to room temperature, either by furnace

cooling or by quenching in water, depending on the desired microstructure.
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Characterization Protocol: X-Ray Diffraction (XRD)
Objective: To identify the crystal structure and determine the lattice parameters of the

synthesized Ce-Ni intermetallic.

Equipment:

Powder X-ray diffractometer with a Cu Kα radiation source (λ = 1.5406 Å)

Sample holder

Mortar and pestle

Procedure:

Sample Preparation: Take a small piece of the synthesized alloy and grind it into a fine

powder using a mortar and pestle.

Mounting: Mount the powdered sample onto the sample holder, ensuring a flat and level

surface.

Data Collection:

Place the sample holder in the diffractometer.

Set the 2θ scan range, typically from 20° to 90°.

Set the step size (e.g., 0.02°) and the time per step (e.g., 1-2 seconds).

Set the X-ray tube voltage and current (e.g., 40 kV and 40 mA).

Data Analysis:

Analyze the resulting diffraction pattern to identify the phases present by comparing the

peak positions and intensities with standard diffraction databases (e.g., the Powder

Diffraction File - PDF).

Perform Rietveld refinement of the diffraction data to obtain precise lattice parameters and

phase fractions.
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Characterization Protocol: Scanning Electron
Microscopy (SEM) and Energy Dispersive X-ray
Spectroscopy (EDS)
Objective: To examine the microstructure, morphology, and elemental composition of the

synthesized Ce-Ni intermetallic.

Equipment:

Scanning Electron Microscope (SEM) equipped with an Energy Dispersive X-ray

Spectroscopy (EDS) detector

Sample mounting stubs

Conductive carbon tape or paint

Polishing equipment (grinding papers, polishing cloths, diamond suspensions)

Procedure:

Sample Preparation:

Cut a small section of the synthesized alloy.

Mount the sample in a resin.

Grind the mounted sample with successively finer silicon carbide papers (e.g., 240, 400,

600, 800, 1200 grit).

Polish the sample using diamond suspensions on polishing cloths (e.g., 6 µm, 3 µm, 1 µm)

to achieve a mirror-like finish.

Clean the polished sample ultrasonically in ethanol or acetone.

Mount the polished sample onto an SEM stub using conductive carbon tape or paint.

Imaging (SEM):
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Load the sample into the SEM chamber.

Evacuate the chamber to high vacuum.

Apply an accelerating voltage (e.g., 15-20 kV).

Use the secondary electron (SE) detector for topographical information and the

backscattered electron (BSE) detector for compositional contrast (heavier elements

appear brighter).

Acquire images of the microstructure at various magnifications.

Compositional Analysis (EDS):

Select a region of interest on the SEM image.

Acquire an EDS spectrum to identify the elements present.

Perform point analysis on different phases to determine their elemental composition.

Generate elemental maps to visualize the distribution of Ce and Ni within the

microstructure.
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Conclusion
This technical guide has provided a detailed overview of cerium-nickel intermetallics, covering

their synthesis, crystallographic structure, and thermodynamic and mechanical properties.

While significant research has been conducted, particularly in determining the crystal structures

of the various Ce-Ni phases, there remain gaps in the experimental data, especially concerning

their mechanical properties. The provided experimental protocols offer a foundation for

researchers to synthesize and characterize these fascinating materials, paving the way for

further exploration of their properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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